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Compound of Interest

Compound Name: 1-Phenylpiperidin-4-ol

Cat. No.: B039638

Technical Guide: Physical Properties of 1-
Phenylpiperidin-4-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1-
Phenylpiperidin-4-ol, a key intermediate in the synthesis of various pharmaceutical
compounds. The document outlines its melting and boiling points, details the experimental
methodologies for their determination, and presents a common synthetic route.

Core Physical Properties

The physical characteristics of 1-Phenylpiperidin-4-ol are crucial for its handling, purification,
and application in further chemical synthesis. The primary physical constants are summarized

below.
Physical Property Value Conditions
Melting Point 69-70°C Not Specified
Boiling Point 180°C 12 Torr

Caption: Summary of key physical properties of 1-Phenylpiperidin-4-ol.
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Experimental Protocols

The accurate determination of physical properties such as melting and boiling points is
fundamental to verifying the identity and purity of a chemical compound.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from the solid to the liquid
phase. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology: Capillary Method

A common and reliable method for determining the melting point of a crystalline solid like 1-
Phenylpiperidin-4-ol involves using a melting point apparatus.[1]

Sample Preparation: A small amount of the dry, finely powdered 1-Phenylpiperidin-4-ol is
packed into a thin-walled capillary tube, sealed at one end, to a height of 1-2 cm.[1][2]

o Apparatus Setup: The capillary tube is placed in a heating block or an oil bath (such as in a
Thiele tube apparatus) adjacent to a calibrated thermometer.

o Heating: The apparatus is heated slowly, typically at a rate of about 2°C per minute, to
ensure thermal equilibrium between the sample, the heating medium, and the thermometer.

o Observation: The temperature at which the substance first begins to liquefy is recorded as
the beginning of the melting range. The temperature at which the entire sample becomes a
clear liquid is recorded as the end of the range.

o Purity Assessment: A sharp melting range (typically 0.5-1.0°C) is indicative of a pure
compound. Impurities tend to lower the melting point and broaden the melting range.[3]

Boiling Point Determination under Reduced Pressure

The boiling point is the temperature at which the vapor pressure of a liquid equals the external
pressure. Since many organic compounds decompose at their atmospheric boiling points,
distillation under reduced pressure (vacuum distillation) is a common purification technique.[4]
The boiling point of 1-Phenylpiperidin-4-ol is reported at a reduced pressure of 12 Torr.
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Methodology: Micro-Boiling Point Determination

o Apparatus Setup: A small quantity (approx. 0.5 mL) of the liquid sample is placed in a small
test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with
its open end submerged in the liquid.

e Heating and Pressure Control: The assembly is attached to a thermometer and heated in an
oil bath. The entire system is connected to a vacuum source, and the pressure is carefully
regulated to the desired value (e.g., 12 Torr).

o Observation: As the liquid is heated, a stream of bubbles will emerge from the inverted
capillary tube. The heat is then slowly reduced.

o Measurement: The boiling point is the temperature at which the liquid just begins to re-enter
the capillary tube. This occurs when the external pressure equals the vapor pressure of the
liquid.

Synthesis Pathway

1-Phenylpiperidin-4-ol is commonly synthesized via the reduction of its corresponding ketone,
1-phenyl-4-piperidone. This transformation is a fundamental step in the preparation of more
complex molecules in drug discovery.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b039638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reagents

Reducing Agent
(e.g., NaBH4)

|
Starting Material
|

1-Phenyl-4-piperidone

eduction

Product

1-Phenylpiperidin-4-ol

Click to download full resolution via product page

Caption: Synthesis of 1-Phenylpiperidin-4-ol from 1-Phenyl-4-piperidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Purification [chem.rochester.edu]

 To cite this document: BenchChem. [Physical properties of 1-Phenylpiperidin-4-ol: melting
point, boiling point]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039638#physical-properties-of-1-phenylpiperidin-4-
ol-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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